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Compound of Interest

Compound Name: (S)-Methyl azetidine-2-carboxylate

Cat. No.: B3150850

Essential Safety and Handling Guide for (S)-
Methyl Azetidine-2-Carboxylate

This guide provides crucial safety and logistical information for the handling, storage, and
disposal of (S)-Methyl azetidine-2-carboxylate, a key reagent for researchers, scientists, and
professionals in drug development. The following procedures are designed to ensure laboratory
safety and operational efficiency.

Disclaimer: A specific Safety Data Sheet (SDS) for (S)-Methyl azetidine-2-carboxylate (CAS
No. 134419-57-1) was not available. The information provided is based on the safety data for
its hydrochloride salt (CAS No. 162698-26-2, 69684-69-1) and other closely related azetidine
derivatives.[1] Users should handle this compound with caution and refer to the SDS of any
related compounds used in their specific processes.

Hazard Identification and Classification

Based on available data for the hydrochloride salt, (S)-Methyl azetidine-2-carboxylate
hydrochloride is classified as follows:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A o
irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific target organ toxicity — ]
) ) H335: May cause respiratory
Single exposure (Respiratory 3

tract irritation)

irritation

Signal Word: Warning

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or

face shield.

Protects against splashes and

airborne particles.[2]

Skin Protection

Compatible chemical-resistant
gloves (e.g., nitrile rubber). Lab

coat.

Prevents direct skin contact
and potential irritation or
absorption.[2][3]

Respiratory Protection

Use a government-approved
respirator if working outside a
fume hood or if dust/aerosols

are generated.

Prevents inhalation of harmful

dust or vapors.[3]

Safe Handling and Storage Protocol

Engineering Controls:
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e Work in a well-ventilated area, preferably within a chemical fume hood.[3]

o Ensure safety showers and eyewash stations are readily accessible.[4]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare all
required equipment and reagents.

» Dispensing: Avoid generating dust or aerosols.[5] If the compound is a solid, handle it in a
way that minimizes dust formation.

o Operations: Avoid contact with skin, eyes, and clothing.[2] Do not breathe dust or vapor.[3]

» Post-Handling: Wash hands thoroughly after handling.[2][3] Clean the work area and any
contaminated equipment.

Storage Conditions:

Store in a tightly closed container.[2][5]

Keep in a cool, dry, and well-ventilated place.[5]

For long-term storage, consider an inert atmosphere and refrigeration (2-8°C).[6]

Incompatible Materials: Strong oxidizing agents and acids.[2]

First-Aid Measures
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[2]

Skin Contact

Immediately wash off with plenty of soap and
water. Remove contaminated clothing. Seek

medical attention if irritation persists.[2]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Seek

medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Spill and Disposal Management

Spill Response:

container for disposal.[5]

Disposal Plan:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use inert absorbent material (e.g., sand, earth) to contain the spill.

Collect: Carefully sweep or scoop up the material and place it into a suitable, labeled

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

» Dispose of waste in accordance with local, regional, and national regulations.[3]

e The material may be sent to a licensed chemical destruction plant.[7]
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¢ Do not allow the product to enter drains or waterways.[3]

Workflow for Safe Handling

Workflow for Handling (S)-Methyl azetidine-2-carboxylate
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Caption: Safe handling workflow for (S)-Methyl azetidine-2-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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